Cas no 1358573-94-0 (methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1358573-94-0
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• MDL: MFCD26130618
• CID: 4593058
• PubChem ID: 74890616
• Update Time: 2025-11-02

methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate
• methyl 5-bromo-1-methyl-1,2,4-triazole-3-carboxylate
• BBL036839
• STL409123
• AT12339
• 1H-1,2,4-triazole-3-carboxylic acid, 5-bromo-1-methyl-, methyl ester
• 1358573-94-0
• DB-172344
• ALBB-026699
• VS-13725
• SCHEMBL23295551
• AKOS017259078
• CS-0214409
• MFCD26130618
• methyl5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate

• MDL： MFCD26130618
• Inchi： 1S/C5H6BrN3O2/c1-9-5(6)7-3(8-9)4(10)11-2/h1-2H3
• InChI Key： QAELOVNAGOMSBP-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 218.96434g/mol
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate

Comprehensive Overview of Methyl 5-Bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 1358573-94-0)

Methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 1358573-94-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 5-position and a methyl ester group at the 3-position. Its versatility in organic synthesis makes it a valuable intermediate for developing novel bioactive molecules.

The growing demand for triazole-based compounds in drug discovery has propelled interest in this chemical. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance. The presence of both halogen and ester functionalities offers multiple sites for further chemical modifications, making it a flexible building block in medicinal chemistry.

From a synthetic chemistry perspective, methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate serves as a crucial precursor for constructing more complex nitrogen-containing heterocycles. Its reactivity patterns are frequently discussed in academic literature, especially concerning palladium-catalyzed cross-coupling reactions - a hot topic in green chemistry initiatives. The compound's stability under various reaction conditions makes it particularly useful for high-throughput screening applications.

In material science applications, this triazole derivative shows promise in the development of functional polymers and coordination complexes. Recent studies have explored its potential in creating luminescent materials, responding to the increasing demand for advanced optical technologies. The bromo-substituent specifically enables precise molecular engineering through subsequent functionalization reactions.

Quality control of CAS 1358573-94-0 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Storage recommendations typically suggest protection from moisture and light at controlled temperatures to maintain stability.

The commercial availability of methyl 5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxylate has expanded significantly to meet research demands. Current market trends indicate growing procurement by contract research organizations and academic institutions focusing on heterocyclic chemistry. Proper handling procedures emphasize standard laboratory safety protocols without requiring specialized containment measures.

Future research directions for this compound likely include exploration of its structure-activity relationships in biological systems and development of more efficient synthetic routes. The scientific community continues to investigate its potential as a scaffold for covalent inhibitors, particularly in targeted protein degradation strategies - a cutting-edge area in drug development.